1. Home
  2. Product
  3. (4-propanoylphenyl) (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
(4-propanoylphenyl) (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate (4-propanoylphenyl) (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Brand Name: Vulcanchem
CAS No.: 155587-60-3
VCID: VC0045419
InChI: InChI=1S/C33H48O5/c1-5-29(35)21-7-9-23(10-8-21)38-31(37)13-6-20(2)25-11-12-26-24-19-30(36)28-18-22(34)14-16-33(28,4)27(24)15-17-32(25,26)3/h7-10,20,22,24-28,30,34,36H,5-6,11-19H2,1-4H3/t20-,22-,24+,25-,26+,27+,28+,30+,32-,33-/m1/s1
SMILES: CCC(=O)C1=CC=C(C=C1)OC(=O)CCC(C)C2CCC3C2(CCC4C3CC(C5C4(CCC(C5)O)C)O)C
Molecular Formula: C33H48O5
Molecular Weight: 524.742

(4-propanoylphenyl) (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

CAS No.: 155587-60-3

Cat. No.: VC0045419

Molecular Formula: C33H48O5

Molecular Weight: 524.742

* For research use only. Not for human or veterinary use.

(4-propanoylphenyl) (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate - 155587-60-3

Specification

CAS No. 155587-60-3
Molecular Formula C33H48O5
Molecular Weight 524.742
IUPAC Name (4-propanoylphenyl) (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Standard InChI InChI=1S/C33H48O5/c1-5-29(35)21-7-9-23(10-8-21)38-31(37)13-6-20(2)25-11-12-26-24-19-30(36)28-18-22(34)14-16-33(28,4)27(24)15-17-32(25,26)3/h7-10,20,22,24-28,30,34,36H,5-6,11-19H2,1-4H3/t20-,22-,24+,25-,26+,27+,28+,30+,32-,33-/m1/s1
Standard InChI Key DUAGJCZAGYXDBW-QWGDWZKKSA-N
SMILES CCC(=O)C1=CC=C(C=C1)OC(=O)CCC(C)C2CCC3C2(CCC4C3CC(C5C4(CCC(C5)O)C)O)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19